Cas no 1261942-39-5 (3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile)

• Product Name: 3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile
• CAS No: 1261942-39-5
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18315551
• CID: 1219358
• PubChem ID: 53221287
• Update Time: 2025-04-20

3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile
• 2-Chloro-4-(5-cyano-2-fluorophenyl)phenol, 95%
• DTXSID10685948
• 1261942-39-5
• 3'-Chloro-6-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 2-CHLORO-4-(5-CYANO-2-FLUOROPHENYL)PHENOL
• MFCD18315551

• MDL： MFCD18315551
• Inchi： 1S/C13H7ClFNO/c14-11-6-9(2-4-13(11)17)10-5-8(7-16)1-3-12(10)15/h1-6,17H
• InChI Key： ATTKSOLXZYENKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(C#N)C=1)F)O

Computed Properties

• Exact Mass: 247.0200197g/mol
• Monoisotopic Mass: 247.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų